Cas no 1287218-11-4 (2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline)

• Product Name: 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline
• CAS No: 1287218-11-4
• MF: C₈H₆Cl₂F₃N
• MW: 244.041150569916
• MDL: MFCD18089177
• CID: 1078726
• PubChem ID: 53256606
• Update Time: 2025-05-23

2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline
• MFCD18089177
• A856855
• SB80922
• AKOS024258327
• CS-0061136
• 2,3-dichloro-6-methyl-5-(trifluoromethyl)benzenamine
• Benzenamine, 2,3-dichloro-6-methyl-5-(trifluoromethyl)-
• 1287218-11-4
• AS-69903
• DB-302230

• MDL： MFCD18089177
• Inchi： 1S/C8H6Cl2F3N/c1-3-4(8(11,12)13)2-5(9)6(10)7(3)14/h2H,14H2,1H3
• InChI Key： PQNJUZXJVHMOHM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=C(C)C=1N)Cl

Computed Properties

• Exact Mass: 242.9829391g/mol
• Monoisotopic Mass: 242.9829391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 256.0±40.0 ºC (760 Torr),
• Flash Point: 108.6±27.3 ºC,
• Solubility: Almost insoluble (0.022 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline

2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline: A Comprehensive Overview

2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline, also known by its CAS number 1287218-11-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring substituted with a trifluoromethyl group and a methyl group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of alternative catalysts and reaction conditions to improve the efficiency of the chlorination and trifluoromethylation steps. These advancements not only contribute to the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The aniline moiety serves as a versatile platform for further chemical modifications, enabling the creation of derivatives with tailored properties. For example, the introduction of electron-withdrawing groups like chlorine and trifluoromethyl enhances the electrophilic substitution reactivity of the aromatic ring. This makes 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline an ideal precursor for synthesizing complex molecules in pharmaceuticals and agrochemicals.

In terms of applications, this compound has found significant use in the development of advanced materials. Its unique combination of substituents makes it suitable for applications in polymer chemistry, where it can be used as a building block for high-performance polymers. Recent research has highlighted its potential in creating thermally stable polymers with excellent mechanical properties. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been extensively studied.

The physical properties of 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline are equally noteworthy. Its melting point and solubility characteristics make it amenable to various analytical techniques, facilitating its characterization and quality control in industrial settings. Furthermore, its stability under different environmental conditions ensures its suitability for long-term storage and transportation.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Recent studies have investigated its biodegradation potential and toxicity profile. These findings are essential for ensuring safe handling practices and minimizing ecological impact during its production and use.

In conclusion, 2,3-Dichloro-6-methyl-5-(trifluoromethyl)aniline stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and industry.